3-(2,3-dimethoxyphenyl)-N-(2-fluorophenyl)-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,3-dimethoxyphenyl)-N-(2-fluorophenyl)-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C18H18FN5O3/c1-26-15-9-5-6-11(16(15)27-2)10-12(17-21-23-24-22-17)18(25)20-14-8-4-3-7-13(14)19/h3-9,12H,10H2,1-2H3,(H,20,25)(H,21,22,23,24)
• InChI Key: YAONAPXKRMSZDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CC(C2=NNN=N2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H18FN5O3
• Molecular Weight: 371.4 g/mol
• CAS No.: 483994-77-0

Description

3-(2,3-dimethoxyphenyl)-N-(2-fluorophenyl)-2-(2H-tetrazol-5-yl)propanamide is a useful research compound. Its molecular formula is C18H18FN5O3 and its molecular weight is 371.372. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• Herbicidal Activity and Crystal Structure : A study on a similar compound, N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2- ylidene)-2-(2,4-dichlorophenoxy)propanamide, revealed its effectiveness in herbicidal activity. Its crystal structure was analyzed through X-ray diffraction, providing insights into the compound's molecular arrangement and potential interactions (Liu et al., 2008).

Synthesis and Characterization

• Synthesis and Analysis of Related Compounds : The synthesis of N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide and its characterization via various spectral data was conducted, offering a framework for understanding the chemical properties of similar compounds (Manolov, Ivanov, & Bojilov, 2021).

• Antimicrobial Evaluation and Docking Studies : Research involving the synthesis of similar compounds, specifically 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, was conducted. These compounds were characterized and subjected to antimicrobial evaluation and molecular docking studies, highlighting their potential biological applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Activities

• Anticonvulsant Studies : A study on N-Benzyl-3-[(chlorophenyl)amino]propanamides, which share structural similarities, showed that these compounds exhibit significant anticonvulsant activities in various models, indicating potential therapeutic applications (Idris, Ayeni, & Sallau, 2011).

• Anticancer Activity : Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which are structurally related, demonstrated notable antioxidant and anticancer activities. These findings suggest the potential use of such compounds in cancer treatment (Tumosienė et al., 2020).

Molecular Docking and Bioassay Studies

• Cyclooxygenase-2 Inhibition : A study on N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide involved molecular docking and bioassay studies as a cyclooxygenase-2 inhibitor. This research provides insights into the molecular interactions and potential pharmacological applications of similar compounds (Al-Hourani et al., 2016).